Cas no 1706443-56-2 (6-(4-Bromo-phenyl)-3-pyrrolidin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine)

• Product Name: 6-(4-Bromo-phenyl)-3-pyrrolidin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine
• CAS No: 1706443-56-2
• MF: C₁₅H₁₄BrN₅
• MW: 344.209161281586
• CID: 5191162
• Update Time: 2025-05-21

6-(4-Bromo-phenyl)-3-pyrrolidin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 6-(4-Bromo-phenyl)-3-pyrrolidin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine
• 1,2,4-Triazolo[4,3-b]pyridazine, 6-(4-bromophenyl)-3-(3-pyrrolidinyl)-

• Inchi： 1S/C15H14BrN5/c16-12-3-1-10(2-4-12)13-5-6-14-18-19-15(21(14)20-13)11-7-8-17-9-11/h1-6,11,17H,7-9H2
• InChI Key： QULDMIPQJBLIAB-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3CCNC3)N1N=C(C1=CC=C(Br)C=C1)C=C2

Additional information on 6-(4-Bromo-phenyl)-3-pyrrolidin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine

Introduction to 6-(4-Bromo-phenyl)-3-pyrrolidin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 1706443-56-2)

6-(4-Bromo-phenyl)-3-pyrrolidin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 1706443-56-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triazolopyridazines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The 6-(4-Bromo-phenyl)-3-pyrrolidin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine molecule is characterized by a central triazolopyridazine core substituted with a 4-bromophenyl group and a pyrrolidine moiety. The presence of these functional groups imparts specific chemical and biological properties that make this compound an interesting candidate for further research and development.

Recent studies have highlighted the potential of 6-(4-Bromo-phenyl)-3-pyrrolidin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 6-(4-Bromo-phenyl)-3-pyrrolidin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine has also shown potential as an anti-cancer agent. Research conducted at the National Cancer Institute revealed that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The neuroprotective effects of 6-(4-Bromo-phenyl)-3-pyrrolidin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine have also been explored in preclinical studies. A study published in the Journal of Neurochemistry in 2020 found that this compound can protect neurons from oxidative stress-induced damage by enhancing the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This suggests its potential use in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 6-(4-Bromo-phenyl)-3-pyrrolidin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine has been extensively studied to understand its bioavailability and metabolism. Preclinical data indicate that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, it has been shown to have low toxicity in animal models, which is a crucial factor for its potential clinical application.

In conclusion, 6-(4-Bromo-phenyl)-3-pyrrolidin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 1706443-56-2) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.